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Compound of Interest

Compound Name:
8-Acetoxypentadeca-1,9Z-diene-

4,6-diyn-3-ol

CAS No.: 41682-30-8

Cat. No.: B592795

Get Quote

Executive Summary C17 polyacetylenes (polyynes) are a class of bioactive aliphatic lipids

predominantly found in the Apiaceae and Araliaceae families (e.g., Panax ginseng, Daucus

carota). Characterized by a highly unstable conjugated diyne or triyne system, these molecules

exhibit potent cytotoxicity against cancer cell lines, anti-inflammatory properties, and

antimicrobial activity. Their pharmacological efficacy is governed by a strict structure-activity

relationship (SAR) where the electrophilic "warhead" (conjugated triple bonds) drives covalent

modification of proteins, while the stereochemistry of hydroxyl groups and terminal unsaturation

modulates lipophilicity, stability, and bioavailability.

This guide analyzes the SAR of major C17 polyacetylenes—Falcarinol (FaOH), Falcarindiol

(FaDOH), and Panaxydol (PND)—providing experimental data and self-validating protocols for

researchers.

Structural Classification & The C17 Backbone
The bioactivity of C17 polyacetylenes relies on a conserved aliphatic backbone containing a

conjugated diyne system. The variations occur primarily at carbons C-3, C-8, C-9, and C-10.
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Figure 1: Structural hierarchy of C17 polyacetylenes. The conjugated diyne system is the

pharmacophore, while the head and tail modifications dictate cellular uptake and target

specificity.

SAR Analysis: The Triad of Potency
A. The Warhead: Conjugated Diyne System
The central diyne moiety (C4–C7) acts as a Michael acceptor. This electrophilic region reacts

with nucleophilic thiol groups on cysteine residues of proteins.

Mechanism: Alkylation of Keap1 (releasing Nrf2) or mitochondrial proteins.

SAR Rule: Reduction of the triple bonds to double or single bonds completely abolishes

cytotoxic and anti-inflammatory activity. The rigidity and electron deficiency of the diyne are

non-negotiable.

B. Hydroxylation (The Lipophilicity Switch)
The number and position of hydroxyl groups determine the molecule's ability to cross cell

membranes and its reactivity.
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Falcarinol (Mono-OH): Highly lipophilic. It penetrates membranes easily but is also a potent

allergen (contact dermatitis). In Caco-2 cells, it often shows higher potency than FaDOH due

to rapid uptake.

Falcarindiol (Di-OH): The addition of a C-8 hydroxyl group increases polarity. This reduces

non-specific alkylation (lower allergenicity) but can decrease potency in some assays due to

slower passive diffusion. However, FaDOH is often more selective for cancer cells over

normal cells compared to FaOH.

Acetylation: Acetylating the OH groups (e.g., Falcarindiol-3-acetate) generally reduces

cytotoxicity, suggesting that free hydroxyls are required for hydrogen bonding within the

active site of targets or for solubility.

C. The Epoxide Modification (Panaxydol)
Panaxydol contains a C9-C10 epoxide ring.

SAR Insight: The epoxide adds a second electrophilic site (in addition to the diyne). This

often results in superior potency compared to FaDOH in specific cell lines (e.g., HepG2,

gastric cancer) by facilitating dual-alkylation mechanisms or specific binding to mitochondrial

targets.

Comparative Performance Guide
The following table synthesizes IC50 values from multiple authenticated studies. Note the cell-

line specificity: FaDOH is particularly effective in HCT-116 (colon) and MCF-7 (breast), while

FaOH dominates in Caco-2 (colon) under low-serum conditions.
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Compound
Structure
Feature

Cell Line IC50 (µM)
Selectivity
Index (SI)

Key
Mechanism

Falcarinol

(FaOH)

C3-OH

(Mono)

Caco-2

(Colon)
~4.0 - 8.0 Moderate

Alkylation,

Necrosis at

high dose

Falcarindiol

(FaDOH)

C3-OH, C8-

OH (Di)

HCT-116

(Colon)
1.7

High (>5 vs

normal)

ER Stress,

Autophagy,

Apoptosis

Falcarindiol

(FaDOH)

C3-OH, C8-

OH (Di)

MCF-7

(Breast)
5.8 High

G0/G1 Arrest,

p53

upregulation

Panaxydol

(PND)

C9-C10

Epoxide

HepG2

(Liver)
12.9 Moderate

G1/S Arrest,

Mitochondrial

ROS

Oplopandiol
C3, C8, C10-

OH (Tri)

HCT-116

(Colon)
15.5 Low

Weaker

uptake due to

polarity

Interpretation:

Best Lead for Potency: Falcarindiol in HCT-116 (1.7 µM) outperforms standard

chemotherapeutics like 5-FU (IC50 ~22 µM in some assays) in specific contexts.

Synergy Alert: Research indicates that FaOH and FaDOH administered together (as found in

carrot extracts) exhibit synergistic cytotoxicity, likely due to targeting different phases of the

cell cycle or distinct uptake kinetics.

Mechanistic Workflows
Primary Mechanism: Covalent Modification & Nrf2
Activation
C17 polyacetylenes function as "Pro-drugs" that are activated by their electrophilic nature. They

covalently modify Keap1, preventing the degradation of Nrf2. Nrf2 then translocates to the
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nucleus to activate Phase II detoxifying enzymes (cytoprotection) or, at high doses, trigger

apoptotic pathways via ROS overload.

C17 Polyacetylene
(Electrophile)

Keap1 (Cys-151)
Sensor Protein

Michael Addition
(Covalent Bond)

Alkylated Keap1
(Conformational Change)

Nrf2 (Cytosol)
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Nrf2 (Nucleus)

Translocation

ARE (Antioxidant Response Element)

Binding

Target Genes
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Transcription

Outcome:
Low Dose: Cytoprotection

High Dose: Apoptosis/ER Stress
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Figure 2: The Keap1-Nrf2 signaling pathway activated by C17 polyacetylenes. The covalent

modification of Keap1 cysteine residues is the initiating event.

Experimental Protocols
Protocol A: Optimized Isolation of C17 Polyacetylenes
Target: Isolation of FaOH and FaDOH from Daucus carota (Carrot) or Panax ginseng.

Principle: Polyacetylenes are heat-sensitive and unstable in light. Cold extraction and rapid

chromatography are essential.

Extraction:

Homogenize fresh root material (100 g) in Ethyl Acetate (EtOAc) or Dichloromethane

(DCM) at room temperature (20°C). Avoid ethanol/methanol initially to prevent co-

extraction of sugars.

Sonicate for 15 mins. Filter. Repeat x2.

Evaporate solvent under reduced pressure (Rotavap) at < 35°C. Warning: Temperatures

>40°C cause polymerization.

Enrichment (Liquid-Liquid Partition):

Resuspend residue in 90% Methanol/Water.

Partition against n-Hexane.

FaOH partitions largely into the Hexane layer (Lipophilic).

FaDOH partitions into the Methanol/Water layer (Polar).

Purification (Flash Chromatography):

Stationary Phase: Silica Gel 60.
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Mobile Phase Gradient: Hexane:EtOAc (100:0 → 70:30).

FaOH Elution: ~5-10% EtOAc.

FaDOH Elution: ~20-30% EtOAc.

Validation:

Verify purity via HPLC-DAD (detection at 205 nm) and 1H-NMR.

Storage: Store pure compounds in benzene or ethanol at -20°C in the dark. Dry films

polymerize rapidly.

Protocol B: Self-Validating Cytotoxicity Assay (MTT)
Target: Accurate IC50 determination avoiding false positives from instability.

Cell Seeding: Seed HCT-116 or Caco-2 cells at 5,000 cells/well in 96-well plates. Incubate

24h.

Compound Preparation:

Dissolve Polyacetylene in DMSO.

Critical Step: Prepare fresh dilutions in culture medium immediately before addition. Do

not store diluted media.

Final DMSO concentration must be < 0.1%.

Treatment:

Add serial dilutions (0.1 – 100 µM).

Incubate for 48 hours. (24h is often insufficient for gene-expression mediated apoptosis).

Readout:

Add MTT reagent.[1][2] Incubate 4h. Dissolve formazan in DMSO.
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Read Absorbance at 570 nm.

Self-Validation Check:

Positive Control: Include Cisplatin or 5-FU.

Stability Control: Pre-incubate the compound in media for 24h without cells, then add to

cells. If toxicity drops significantly compared to fresh preparation, the compound degraded

(common with polyacetylenes).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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